2-(4-fluorophenyl)-N-((6-(1-methyl-1H-pyrazol-4-yl)pyridin-3-yl)methyl)acetamide

Specification

• CAS No.: 2034466-54-9
• Molecular Formula: C18H17FN4O
• Molecular Weight: 324.359
• IUPAC Name: 2-(4-fluorophenyl)-N-[[6-(1-methylpyrazol-4-yl)pyridin-3-yl]methyl]acetamide
• Standard InChI: InChI=1S/C18H17FN4O/c1-23-12-15(11-22-23)17-7-4-14(9-20-17)10-21-18(24)8-13-2-5-16(19)6-3-13/h2-7,9,11-12H,8,10H2,1H3,(H,21,24)
• Standard InChI Key: UEADRQWMBPCQBU-UHFFFAOYSA-N
• SMILES: CN1C=C(C=N1)C2=NC=C(C=C2)CNC(=O)CC3=CC=C(C=C3)F

Introduction

Potential Applications

Based on related compounds:

• Medicinal Chemistry:

  • Pyrazole derivatives are frequently studied for their anti-inflammatory, antimicrobial, and anticancer properties.

  • Fluorophenyl groups are often incorporated into drugs to improve receptor binding and pharmacokinetics.

• Biological Activity:

  • Compounds with similar scaffolds have been evaluated for antitubercular, anti-inflammatory, and antitumor activities.

Synthesis Pathways

While no direct synthesis protocol for this compound was found, similar molecules are synthesized using multi-step reactions involving:

• Halogenation or fluorination of aromatic rings.

• Coupling reactions (e.g., amidation) to introduce the acetamide group.

• Cyclization or functionalization of heterocyclic moieties like pyrazole and pyridine.

Table: Examples of Related Compounds and Activities

Compound Structure	Key Functional Groups	Biological Activity
5-(4-Fluorophenyl)-1H-pyrazole	Fluorophenyl, Pyrazole	Antimicrobial
2-(3-Fluoro-4-nitrophenoxy)-N-phenylacetamide	Fluorophenoxy, Acetamide	Antitubercular
N-(3-Cyano-benzothiophen)-acetamide	Cyano, Acetamide	Anti-inflammatory

Research Gaps

Further studies are needed to:

• Explore the pharmacological properties of this specific compound.

• Investigate its binding affinity to biological targets through molecular docking or experimental assays.

• Assess its safety profile and metabolic stability.